Cas no 1223816-55-4 (1-Benzoyl-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione)

• Product Name: 1-Benzoyl-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione
• CAS No: 1223816-55-4
• MF: C₂₃H₂₄N₂OS
• MW: 376.514464378357
• CID: 5345233
• Update Time: 2025-05-19

1-Benzoyl-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione Chemical and Physical Properties

Names and Identifiers

• 1-benzoyl-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione
• [2-(3-methylphenyl)-3-sulfanylidene-1,4-diazaspiro[4.6]undec-1-en-4-yl]-phenylmethanone
• phenyl(2-thioxo-3-(m-tolyl)-1,4-diazaspiro[4.6]undec-3-en-1-yl)methanone
• 1-Benzoyl-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione

• Inchi： 1S/C23H24N2OS/c1-17-10-9-13-19(16-17)20-22(27)25(21(26)18-11-5-4-6-12-18)23(24-20)14-7-2-3-8-15-23/h4-6,9-13,16H,2-3,7-8,14-15H2,1H3
• InChI Key： NBYGGECHFPCQMV-UHFFFAOYSA-N
• SMILES： S=C1C(C2C=CC=C(C)C=2)=NC2(CCCCCC2)N1C(C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 600
• XLogP3: 5.6
• Topological Polar Surface Area: 64.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 1-Benzoyl-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione

1-Benzoyl-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione: A Comprehensive Overview

1-Benzoyl-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione is a complex organic compound with the CAS number 1223816-55-4. This compound belongs to the class of spiro compounds, which are characterized by two or more rings sharing only one atom. The structure of this compound is notable for its spiro ring system, which includes a benzoyl group, a 3-methylphenyl substituent, and a diazaspiro framework. The presence of these functional groups and the unique spiro arrangement make this compound a subject of interest in various fields of chemistry, including medicinal chemistry and materials science.

The synthesis of 1-Benzoyl-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione involves a series of intricate chemical reactions. Recent studies have focused on optimizing the synthetic pathways to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of the spiro ring system. This approach has shown promise in reducing reaction times while maintaining high product quality. Additionally, the incorporation of chiral catalysts has been investigated to achieve enantioselective synthesis, which is crucial for applications in drug development.

The pharmacological properties of 1-Benzoyl-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione have been a focal point of recent research. Studies have demonstrated that this compound exhibits potential anti-inflammatory and antioxidant activities. In particular, its ability to inhibit cyclooxygenase (COX) enzymes has been highlighted as a promising avenue for developing new anti-inflammatory agents. Furthermore, preliminary in vitro assays have shown that this compound may possess cytotoxic effects against certain cancer cell lines, suggesting its potential role in anticancer therapy.

Another area of interest lies in the application of 1-Benzoyl-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione as a building block in drug design. Its spiro structure provides a unique platform for incorporating diverse functional groups, enabling the creation of novel bioactive molecules. Researchers have also explored its use in supramolecular chemistry, where it serves as a versatile component in self-assembling systems.

In terms of structural characterization, advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been employed to elucidate the molecular structure of 1-Benzoyl-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione. These studies have provided valuable insights into its conformational flexibility and stereochemical properties, which are critical for understanding its biological activity.

Looking ahead, the development of efficient synthetic routes and the exploration of new biological activities will continue to shape the research trajectory of 1-Benzoyl-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione. Its unique structural features and promising pharmacological profile position it as a valuable asset in both academic and industrial settings.